2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide

• Molecular Formula: C19H19N3O3S
• Molecular Weight: 369.4 g/mol
• IUPAC Name: 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide
• InChI: InChI=1S/C19H19N3O3S/c1-13-8-9-16(24-2)15(10-13)20-17(23)12-26-19-22-21-18(25-19)11-14-6-4-3-5-7-14/h3-10H,11-12H2,1-2H3,(H,20,23)
• InChI Key: OASHADAIXCDKCI-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CSC2=NN=C(O2)CC3=CC=CC=C3

Description

2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide is a compound that has been synthesized and studied for its potential scientific applications. This molecule is a member of the oxadiazole family and has been found to have interesting biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide is not fully understood. However, it is believed that the compound works by inhibiting the growth and proliferation of microbial and cancer cells. The exact molecular targets of the compound are still being investigated.
Biochemical and Physiological Effects:
2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide has been found to have interesting biochemical and physiological effects. The compound has been found to inhibit the growth of various bacterial and fungal strains, including Staphylococcus aureus and Candida albicans. Additionally, the compound has been found to have anticancer activity against various cancer cell lines, including breast cancer and lung cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide in lab experiments is its broad spectrum antimicrobial and antifungal activity. This makes it a potential candidate for the development of new antibiotics and antifungal agents. Additionally, the compound has been found to have anticancer activity, making it a potential candidate for the development of new cancer therapies.
One limitation of using 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide in lab experiments is its limited solubility in water. This can make it difficult to work with in aqueous solutions. Additionally, the mechanism of action of the compound is not fully understood, which can make it challenging to design experiments to investigate its effects.

Future Directions

There are several future directions for research on 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide. One direction is to investigate the molecular targets of the compound in order to better understand its mechanism of action. Another direction is to investigate the potential of the compound as a new antibiotic or antifungal agent. Additionally, the anticancer activity of the compound could be further investigated to determine its potential as a new cancer therapy. Finally, the solubility of the compound could be improved in order to make it easier to work with in lab experiments.

Synthesis Methods

The synthesis of 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide involves the reaction of 5-benzyl-1,3,4-oxadiazole-2-thiol with 2-methoxy-5-methylphenylacetyl chloride in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate thioester which is then converted to the final product through a nucleophilic substitution reaction.

Scientific Research Applications

2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide has been studied for its potential applications in scientific research. The compound has been found to have antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics and antifungal agents. Additionally, the compound has been found to have anticancer activity, making it a potential candidate for the development of new cancer therapies.